[3-(Dimethylamino)propyl][(4-methyl-1,3-thiazol-5-yl)methyl]amine
CAS No.:
Cat. No.: VC17750630
Molecular Formula: C10H19N3S
Molecular Weight: 213.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C10H19N3S |
|---|---|
| Molecular Weight | 213.35 g/mol |
| IUPAC Name | N',N'-dimethyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]propane-1,3-diamine |
| Standard InChI | InChI=1S/C10H19N3S/c1-9-10(14-8-12-9)7-11-5-4-6-13(2)3/h8,11H,4-7H2,1-3H3 |
| Standard InChI Key | JQVXLPIPDMEZCP-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(SC=N1)CNCCCN(C)C |
Introduction
[3-(Dimethylamino)propyl][(4-methyl-1,3-thiazol-5-yl)methyl]amine is a specialty chemical compound with the CAS number 1094427-46-9. It is characterized by its molecular formula C10H19N3S, indicating a structure that includes a thiazole ring and a dimethylamino group attached to a propyl chain . This compound is part of a broader class of specialty materials, often used in various chemical applications due to its unique structural features.
Applications and Uses
While specific applications of [3-(Dimethylamino)propyl][(4-methyl-1,3-thiazol-5-yl)methyl]amine are not widely documented, compounds with similar structures are often used in pharmaceuticals, agrochemicals, and other specialty chemical industries. Their versatility in forming bonds with other molecules makes them valuable in synthesis and formulation processes.
Safety and Handling
Handling [3-(Dimethylamino)propyl][(4-methyl-1,3-thiazol-5-yl)methyl]amine requires adherence to standard safety protocols for specialty chemicals. This includes wearing protective gear, ensuring proper ventilation, and following guidelines for storage and disposal. For detailed safety information, a Safety Data Sheet (SDS) should be consulted .
Research Findings and Future Directions
Research on [3-(Dimethylamino)propyl][(4-methyl-1,3-thiazol-5-yl)methyl]amine is limited, and there is a need for further studies to explore its potential applications and properties. Future research could focus on its reactivity, stability, and potential uses in various chemical industries.
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